Cas no 114903-30-9 (Boc-5-methoxy-L-tryptophan)
Boc-5-methoxy-L-tryptophan structure
Boc-5-methoxy-L-tryptophan
114903-30-9
C17H22N2O5
334.36698
1037230
Boc-5-methoxy-L-tryptophan Properties
Names and Identifiers
-
- (S)-2-((tert-Butoxycarbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
- (S)-2-(tert-butoxycarbonylamino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
- Boc-5-methoxy-L-tryptophan
- AG-B-16801
- AK109734
- CTK7A7887
- KB-210892
- SureCN8939524
- Cbz-L-5-methoxytryptophan
- N-BOC-5-METHOXY-L-TRYPTOPHAN
- L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methoxy-
- +Expand
-
- RFEFILRKWWZSFK-AWEZNQCLSA-N
- InChI=1S/C17H22N2O5/c1-17(2,3)24-16(22)19-14(15(20)21)7-10-9-18-13-6-5-11(23-4)8-12(10)13/h5-6,8-9,14,18H,7H2,1-4H3,(H,19,22)(H,20,21)/t14-/m0/s1
- CC(C)(OC(N[C@H](C(O)=O)CC1=CNC2=C1C=C(OC)C=C2)=O)C
Computed Properties
- 334.15296
- 3
- 7
- 8
- 24
Experimental Properties
- 100.65
Boc-5-methoxy-L-tryptophan Price
Boc-5-methoxy-L-tryptophan Related Literature
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I. Dirba,C. A. Schwöbel,A. Zintler,P. Komissinskiy,L. Molina-Luna,O. Gutfleisch Nanoscale Adv., 2020,2, 4777-4784
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Dae-Hee Lim,Soo-Young Jang,Minji Kang,Sehyun Lee,Yeong-A Kim,Youn-Jung Heo,Min-Hye Lee,Dong-Yu Kim J. Mater. Chem. C, 2017,5, 10126-10132
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Jie Zheng,Shengyue Lin,Xianhao Zhu,Biwang Jiang,Zhen Yang,Zhengying Pan Chem. Commun., 2012,48, 6235-6237
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Poornima Paramasivan,Andrea Scaloni,Yusuf Deeni,W. Edryd Stephens,Alberto Fiore RSC Adv., 2020,10, 21535-21544
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Andrzej Grzechnik,Karen Friese Dalton Trans., 2012,41, 10258-10266
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Boyu Yang,Haijiao Xu,Shaowen Wang,Mingjun Cai,Yan Shi,Guocheng Yang,Yuping Shan Nanoscale, 2016,8, 18027-18031
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Jun Kang,Lin-Wang Wang Phys. Chem. Chem. Phys., 2016,18, 14805-14809
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Ribhu Gautam,R. Vinu React. Chem. Eng., 2020,5, 1320-1373
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Dan M. Mercea,Michael G. Howlett,Adam D. Piascik,Daniel J. Scott,Alan Steven,Andrew E. Ashley,Matthew J. Fuchter Chem. Commun., 2019,55, 7077-7080
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Qing Yin,Mingyu Ye,Hongbing Jia,Qingmin Ji J. Mater. Chem. A, 2022,10, 21430-21445
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